7-(4-fluorophenyl)-3-isopentyl-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 7-(4-fluorophenyl)-4-methyl-2-(3-methylbutyl)purino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C19H19FN4O3/c1-11(2)8-9-23-17(25)15-16(22(3)19(23)26)21-18-24(15)10-14(27-18)12-4-6-13(20)7-5-12/h4-7,10-11H,8-9H2,1-3H3
• InChI Key: WZOKFEWODCBJBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(N=C3N2C=C(O3)C4=CC=C(C=C4)F)N(C1=O)C
• Molecular Formula: C19H19FN4O3
• Molecular Weight: 370.4 g/mol

Description

Imidazole, a component of this compound, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Fluorescent Chemosensors

Fluorophoric platforms, such as those derived from 4-Methyl-2,6-diformylphenol (DFP), have shown significant potential in the development of chemosensors for detecting various analytes, including metal ions and neutral molecules. These chemosensors exhibit high selectivity and sensitivity, indicating the utility of fluorinated compounds in environmental monitoring and diagnostics (Roy, 2021).

Synthesis of Fluorinated Compounds

The synthesis of fluorinated biphenyls, such as 2-Fluoro-4-bromobiphenyl, is crucial for manufacturing anti-inflammatory drugs like flurbiprofen. These syntheses highlight the challenges and innovations in creating fluorinated compounds, suggesting the complex chemistry and potential pharmaceutical applications of compounds like “7-(4-fluorophenyl)-3-isopentyl-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione” (Qiu et al., 2009).

Nucleoside Analogs in Cancer Therapy

Nucleoside analogs, including purine and pyrimidine derivatives, are extensively used in cancer therapy due to their ability to interfere with DNA and RNA synthesis. The development of novel drug delivery systems, such as nanoparticles, to overcome metabolic limitations and enhance the efficacy of these compounds underscores the potential for advanced research in similar fluorinated purines for therapeutic applications (Hajdo et al., 2010).

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Many imidazole derivatives have been found to have a broad range of biological activities.